2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal

• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2,2-dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal
• InChI: InChI=1S/C7H10N2OS/c1-7(2,5-10)3-6-4-8-11-9-6/h4-5H,3H2,1-2H3
• InChI Key: OFBFBUSKTSWEGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=NSN=C1)C=O

Description

2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal is a sulfur-containing aldehyde derivative featuring a 1,2,5-thiadiazole heterocycle fused to a branched propanal chain. Its reactivity is influenced by the electron-withdrawing nature of the thiadiazole ring and the steric hindrance from the dimethyl groups on the propanal backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2,2-dimethylpropanal with thiadiazole derivatives. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The thiadiazole ring can undergo substitution reactions where one or more atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in a variety of substituted thiadiazole derivatives .

Scientific Research Applications

2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its unique chemical structure and reactivity.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence various biochemical processes .

Comparison with Similar Compounds

Structural and Functional Group Variations

Timolol Maleate (MK-950)

• Structure: (S)-1-[(1,1-Dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol maleate .
• Key Differences: The propanol chain in timolol replaces the propanal group, introducing a hydroxyl and morpholino-substituted thiadiazole. The tert-butylamino group enhances beta-blocker activity by interacting with adrenergic receptors.
• Impact: The hydroxyl and morpholino groups in timolol improve water solubility and receptor binding, making it a clinically used beta-blocker. In contrast, the aldehyde in 2,2-dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal may favor nucleophilic reactions (e.g., Schiff base formation) for drug precursor synthesis .

Cinnamaldehyde Derivatives (e.g., 2,3-Dibromo-3-p-tolylpropanal)

• Structure : Aromatic aldehydes with brominated propanal chains and phenyl substituents (e.g., p-tolyl or 4-chlorophenyl) .
• Key Differences :
  • The thiadiazole ring in the target compound is replaced by aromatic phenyl groups.
  • Bromination introduces electrophilic sites for antiviral activity against Coxsackievirus.
• However, the thiadiazole’s electronic effects could favor interactions with enzymes or metal ions .

1,2,4-Triazole Derivatives (e.g., Alkil-2-((5-phenethyl-4-R-1,2,4-triazol-3-yl)thio)acetimidates)

• Structure : 1,2,4-Triazole cores with phenethyl and thioether side chains .
• Key Differences :
  • The 1,2,4-triazole ring replaces 1,2,5-thiadiazole, altering hydrogen-bonding capacity and ring strain.
  • Thioether and phenethyl groups enhance antimicrobial activity.
• Impact : The triazole’s nitrogen-rich structure improves coordination with metal ions, while the thiadiazole’s sulfur may confer redox activity or metabolic stability .

Biological Activity

2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal (CAS No. 1935529-55-7) is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

• Molecular Formula : C₇H₁₀N₂OS
• Molecular Weight : 170.23 g/mol
• Structure : The compound features a thiadiazole ring which is known for its diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives, including 2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal. Research indicates that derivatives of thiadiazoles exhibit significant cytotoxicity against various cancer cell lines. For instance:

• Study Findings : A study on related thiadiazole compounds demonstrated promising anticancer activity against human colon carcinoma (HTC-116) and hepatocellular carcinoma (HepG-2) cell lines. The most potent derivative showed an IC50 of 2.03 µM against HTC-116 and 2.17 µM against HepG-2, outperforming the reference drug Harmine .

Antimicrobial Activity

Thiadiazole derivatives are also recognized for their antimicrobial properties. While specific data on 2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal is limited, related compounds have shown effectiveness against various microbial strains.

Molecular Docking Studies

Molecular docking studies have been conducted to understand the binding interactions of thiadiazole derivatives with target proteins involved in cancer progression. These studies help elucidate the mechanism of action at the molecular level.

Table 1: Summary of Biological Activities

Biological Activity	Cell Line/Organism	IC50 (µM)	Reference
Anticancer	HTC-116	2.03
Anticancer	HepG-2	2.17
Antimicrobial	Various strains	N/A

Synthesis and Structural Insights

The synthesis of 2,2-Dimethyl-3-(1,2,5-thiadiazol-3-yl)propanal involves several chemical reactions that can produce various derivatives with enhanced biological activities. Understanding these synthetic pathways can aid in developing more effective compounds.

Case Studies and Research Findings

Several case studies have explored the efficacy of thiadiazole derivatives in treating diseases:

• Cancer Treatment : A study focused on a series of thiadiazole derivatives demonstrated their potential as anticancer agents through in vitro assays.
• Antimicrobial Efficacy : Another research project evaluated the antimicrobial properties of similar compounds against pathogenic bacteria and fungi.